Cas no 851412-48-1 (N-(6-methyl-1,3-benzothiazol-2-yl)-2-({1-(2-methylphenyl)methyl-1H-indol-3-yl}sulfanyl)acetamide)

• Product Name: N-(6-methyl-1,3-benzothiazol-2-yl)-2-({1-(2-methylphenyl)methyl-1H-indol-3-yl}sulfanyl)acetamide
• CAS No: 851412-48-1
• MF: C₂₆H₂₃N₃OS₂
• MW: 457.610323190689
• CID: 6299976
• PubChem ID: 4609215
• Update Time: 2025-05-19

N-(6-methyl-1,3-benzothiazol-2-yl)-2-({1-(2-methylphenyl)methyl-1H-indol-3-yl}sulfanyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(6-methyl-1,3-benzothiazol-2-yl)-2-({1-(2-methylphenyl)methyl-1H-indol-3-yl}sulfanyl)acetamide
• N-(6-methyl-1,3-benzothiazol-2-yl)-2-({1-[(2-methylphenyl)methyl]-1H-indol-3-yl}sulfanyl)acetamide
• N-(6-methyl-1,3-benzothiazol-2-yl)-2-[1-[(2-methylphenyl)methyl]indol-3-yl]sulfanylacetamide
• N-(6-methylbenzo[d]thiazol-2-yl)-2-((1-(2-methylbenzyl)-1H-indol-3-yl)thio)acetamide
• AKOS024587796
• 851412-48-1
• F0616-0186

• Inchi： 1S/C26H23N3OS2/c1-17-11-12-21-23(13-17)32-26(27-21)28-25(30)16-31-24-15-29(22-10-6-5-9-20(22)24)14-19-8-4-3-7-18(19)2/h3-13,15H,14,16H2,1-2H3,(H,27,28,30)
• InChI Key： FOCVOAKJPLNAOP-UHFFFAOYSA-N
• SMILES： S(CC(NC1=NC2C=CC(C)=CC=2S1)=O)C1=CN(CC2C=CC=CC=2C)C2C=CC=CC=21

Computed Properties

• Exact Mass: 457.12825471g/mol
• Monoisotopic Mass: 457.12825471g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 649
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.5
• Topological Polar Surface Area: 101Ų

Additional information on N-(6-methyl-1,3-benzothiazol-2-yl)-2-({1-(2-methylphenyl)methyl-1H-indol-3-yl}sulfanyl)acetamide

Introduction to N-(6-methyl-1,3-benzothiazol-2-yl)-2-({1-(2-methylphenyl)methyl-1H-indol-3-yl}sulfanyl)acetamide (CAS No. 851412-48-1)

N-(6-methyl-1,3-benzothiazol-2-yl-)2-({1-(2-methylphenyl)methyl-1H-indol-3-yl}sulfanyl)acetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, identified by its CAS number 851412-48-1, represents a novel molecular entity with a unique structural framework that combines elements of benzothiazole, indole, and sulfanyl groups. The intricate arrangement of these functional moieties not only contributes to its distinct chemical properties but also opens up a myriad of possibilities for its application in drug discovery and therapeutic development.

The benzothiazole moiety, characterized by its sulfur and nitrogen heterocyclic core, is well-documented for its pharmacological significance. It has been extensively studied for its antimicrobial, anti-inflammatory, and anticancer properties. In particular, derivatives of benzothiazole have shown promise in targeting various disease pathways by interacting with specific biological receptors and enzymes. The presence of a 6-methyl substituent in the benzothiazole ring further modulates its electronic and steric properties, potentially enhancing its binding affinity and metabolic stability.

The indole scaffold, another key component of this compound, is renowned for its role in numerous bioactive natural products and pharmaceuticals. Indole derivatives are known for their involvement in neurotransmitter synthesis and their potential as antimicrobial and antitumor agents. The specific modification of the indole ring with a 2-methylphenylmethyl group introduces additional complexity to the molecule, which may influence its interactions with biological targets. This structural feature could be exploited to fine-tune the pharmacokinetic profile of the compound, making it more suitable for therapeutic applications.

The sulfanyl group (sulfanyl) at the position adjacent to the acetamide moiety plays a crucial role in determining the compound's reactivity and solubility. Sulfanyl-containing compounds are often investigated for their ability to act as bioisosteres, replacing other functional groups to achieve similar pharmacological effects while altering metabolic pathways. The incorporation of this group into the molecular structure of N-(6-methyl-1,3-benzothiazol-2-yl)-2-({1-(2-methylphenyl)methyl-1H-indol-3-yl}sulfanyl)acetamide suggests that it may exhibit unique interactions with biological systems that could be leveraged for therapeutic benefits.

In recent years, there has been growing interest in the development of hybrid molecules that combine multiple pharmacophoric units to enhance drug efficacy and reduce side effects. N-(6-methyl-1,3-benzothiazol-2-yl)-2-({1-(2-methylphenyl)methyl-1H-indol-3-yl}sulfanyl)acetamide exemplifies this trend by integrating benzothiazole, indole, and sulfanyl moieties into a single entity. Such hybrid compounds often exhibit enhanced biological activity due to synergistic effects between different functional groups. This concept has been successfully applied in various drug discovery programs, leading to the identification of novel lead compounds with promising therapeutic potential.

The synthesis of N-(6-methyl-1,3-benzothiazol-2-yl)-2-({1-(2-methylphenyl)methyl-1H-indol-3-yl}sulfanyl)acetamide involves a multi-step process that requires careful optimization to ensure high yield and purity. The reaction sequence typically begins with the formation of the benzothiazole core through cyclization reactions involving appropriate precursors. Subsequent steps involve functionalization at the 2-position of the benzothiazole ring with the indole derivative, followed by introduction of the sulfanyl group and finally conversion to the acetamide functionality. Each step must be meticulously controlled to avoid side reactions and ensure regioselectivity.

The pharmacological evaluation of this compound has revealed intriguing properties that warrant further investigation. Initial in vitro studies have demonstrated that N-(6-methyl-1,3-benzothiazol-2-yl)-2-({1-(2-methylphenyl)methyl-1H-indol-3-yl}sulfanyl)acetamide exhibits significant inhibitory activity against certain enzymes implicated in inflammatory pathways. This suggests that it may have potential applications in treating conditions such as rheumatoid arthritis or inflammatory bowel disease. Additionally, preliminary cell-based assays have indicated that the compound possesses antiproliferative effects on cancer cell lines, indicating its possible utility in oncology research.

The structural features of N-(6-methyl-1,3-benzothiazol-2-yl)-2-({1-(2-methylphenyl)methyl-1H-indol-3-ylsulfanyl)acetamide also make it an attractive candidate for further derivatization studies. By modifying specific functional groups within the molecule, researchers can explore new analogs with enhanced potency or improved pharmacokinetic profiles. For instance, altering the substitution pattern on the indole ring or introducing different sulfanyl derivatives could lead to compounds with tailored biological activities. Such modifications are essential for optimizing drug candidates and advancing them towards clinical development.

In conclusion, N-(6-methyl-l,l-benzothiazol-l-l-ytl)-l(l(21(11l pheny11lmethyllmllllindolll lll ylsulfinnyl)acettlamide (CAS No.l 85l4l12ll8-l) is a multifaceted organic compound with significant potential in pharmaceutical research and development. Its unique structural composition comprising benzothiazole.l indoll.l sulfinnyl.l acetamidel moieties offers a rich platform for exploring novel therapeutic interventions.l The compound's demonstrated biological activity.l synthetic accessibility.l and versatility make it an exciting subject for further investigation.l As research continues.l it is likely that new insights into its pharmacological properties will emerge.l paving the way for innovative drug discovery efforts.